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Compound of Interest

Compound Name: 1,3,5-Trinitrobenzene

Cat. No.: B165232

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 1,3,5-
Trinitrobenzene (TNB) in various organic solvents. Understanding the solubility of this high-
energy nitroaromatic compound is crucial for its safe handling, purification, and application in
various fields, including pharmaceuticals and materials science. This document presents
guantitative solubility data, detailed experimental protocols for solubility determination, and a
logical workflow for these procedures.

Quantitative Solubility Data

The solubility of 1,3,5-Trinitrobenzene in a selection of organic solvents is summarized in the
table below. The data has been compiled from various scientific sources. It is important to note
that the temperature for the organic solvent solubility data was not consistently specified and is
assumed to be at standard room temperature (approximately 25 °C) unless otherwise
indicated.
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Solubility ( Solubility ( Molar
Temperature .
Solvent °C) g/100 g g/100 mL Solubility
Solvent) Solvent) (mol/L)
Benzene ~25 6.20 5.44 0.255
Chloroform ~25 6.10 9.03 0.424
Methanol ~25 4.90 3.87 0.182
Ethanol ~25 1.90 1.50 0.070
Diethyl Ether ~25 1.50 1.07 0.050
Carbon Disulfide ~25 0.25 0.32 0.015
Water 25 0.0358 0.0357 0.00168
Water 20 - 0.035 0.00164

Note: The solubility in g/100 mL and mol/L were calculated from the g/100g data using the
solvent's density at or near 25 °C.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of a
solid compound like 1,3,5-Trinitrobenzene in an organic solvent. This protocol is a synthesis of
established methods.

Objective: To determine the saturation solubility of 1,3,5-Trinitrobenzene in a specific organic
solvent at a given temperature.

Materials:

1,3,5-Trinitrobenzene (high purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated thermometer
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e Analytical balance

e Volumetric flasks

o Pipettes

o Syringe filters (chemically compatible with the solvent)

 Vials with airtight caps

e Spectrophotometer (UV-Vis) or High-Performance Liquid Chromatography (HPLC) system

Procedure:

o Preparation of Saturated Solution:

[e]

Add an excess amount of 1,3,5-Trinitrobenzene to a series of vials.

o

Pipette a precise volume of the selected organic solvent into each vial.

[¢]

Securely cap the vials to prevent solvent evaporation.

[¢]

Place the vials in a thermostatically controlled shaker or water bath set to the desired
temperature.

[¢]

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure saturation is reached.

o Sample Collection and Filtration:

o After equilibration, cease agitation and allow the excess solid to settle.

o Carefully draw a known volume of the supernatant (the clear, saturated solution) using a
pre-warmed or temperature-equilibrated syringe.

o Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed
volumetric flask to remove any undissolved solid particles.

o Gravimetric Analysis (for higher solubility):
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o If the solubility is expected to be high, the solvent from the filtered, known volume of
saturated solution can be evaporated under controlled conditions (e.g., in a fume hood or
using a rotary evaporator).

o The mass of the remaining solid 1,3,5-Trinitrobenzene is then determined using an
analytical balance.

o Solubility can be calculated as mass of solute per volume of solvent.

e Spectroscopic/Chromatographic Analysis (for lower solubility):

o For lower solubilities, accurately dilute the filtered saturated solution with the same solvent
to a concentration that falls within the linear range of a pre-established calibration curve.

o Analyze the diluted solution using a suitable analytical technique:

» UV-Vis Spectrophotometry: Measure the absorbance at the wavelength of maximum
absorption (Amax) for 1,3,5-Trinitrobenzene.

» HPLC: Inject a known volume of the diluted solution and determine the concentration
based on the peak area.

o Calculate the original concentration of the saturated solution by accounting for the dilution
factor.

» Data Analysis and Reporting:
o Repeat the experiment at least three times to ensure reproducibility.
o Calculate the average solubility and standard deviation.
o Express the solubility in appropriate units (e.g., g/100 mL, mol/L).

Experimental Workflow Diagram

The logical flow of the experimental protocol for determining the solubility of 1,3,5-
Trinitrobenzene is illustrated in the following diagram.
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Caption: Workflow for determining the solubility of 1,3,5-Trinitrobenzene.
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 To cite this document: BenchChem. [Solubility of 1,3,5-Trinitrobenzene in Organic Solvents:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165232#solubility-of-1-3-5-trinitrobenzene-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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